Cas no 1261231-47-3 (4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol)

• Product Name: 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol
• CAS No: 1261231-47-3
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2164327
• Update Time: 2025-06-09

4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,4r)-4-(3-nitro-pyridin-2-ylamino)-cyclohexanol4-(4-methyl-pyrimidin-2-ylamino)-cyclohexanol
• 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol
• 4-(4-methylpyrimidin-2-ylamino)cyclohexanol
• 4-((4-Methylpyrimidin-2-yl)amino)cyclohexanol
• SBB075627
• 4-[(4-methylpyrimidin-2-yl)amino]cyclohexan-1-ol
• (1R,4R)-4-(3-Nitropyridin-2-ylamino)cyclohexanol4-(4-Methylpyrimidin-2-ylamino)cyclohexanol

• Inchi： 1S/C11H17N3O/c1-8-6-7-12-11(13-8)14-9-2-4-10(15)5-3-9/h6-7,9-10,15H,2-5H2,1H3,(H,12,13,14)
• InChI Key： RMOOUCPYZNJDEZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC1N=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 58

Additional information on 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol

Comprehensive Overview of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol (CAS No. 1261231-47-3)

4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol (CAS No. 1261231-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its pyrimidine and cyclohexanol moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or signaling modulator, which aligns with current trends in targeted cancer therapies and precision medicine.

The molecular structure of 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol features a cyclohexanol backbone substituted with a 4-methylpyrimidin-2-ylamino group, making it a versatile intermediate in synthetic chemistry. Its CAS No. 1261231-47-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern medicinal chemistry. Recent studies highlight its potential in addressing drug resistance, a hot topic in oncology research, where novel compounds are needed to overcome challenges in treatment efficacy.

In the context of AI-driven drug discovery, 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol has been flagged as a candidate for virtual screening and molecular docking studies. This aligns with the growing demand for computational chemistry tools to accelerate R&D processes. Users often search for terms like "kinase inhibitors 2024" or "pyrimidine derivatives in drug design," underscoring the compound's alignment with industry trends. Its synthetic accessibility and structural tunability further enhance its appeal for high-throughput screening platforms.

From a regulatory perspective, CAS No. 1261231-47-3 is not classified as a hazardous material, making it a safer option for laboratory use compared to other high-risk compounds. This aspect is critical for researchers prioritizing green chemistry principles and sustainable lab practices. The compound's stability under standard conditions also makes it suitable for long-term storage and transportation, addressing common logistical concerns in the supply chain.

Looking ahead, 4-(4-Methyl-pyrimidin-2-ylamino)-cyclohexanol is poised to play a pivotal role in advancing personalized medicine. Its potential applications in biomarker development and therapeutic targeting are areas of active investigation. As the scientific community continues to explore its mechanisms, this compound may emerge as a cornerstone in next-generation small-molecule therapeutics. For those seeking detailed protocols or structure-activity relationships, peer-reviewed journals and patent filings remain the primary resources.